Cas no 9004-07-3 (a-Chymotrypsin)

• Product Name: a-Chymotrypsin
• CAS No: 9004-07-3
• MF: C₁₁H₉N₃NaO₂
• MW: 238.1978328228
• MDL: MFCD00130481
• CID: 48171
• PubChem ID: 4052643
• Update Time: 2024-10-26

a-Chymotrypsin Chemical and Physical Properties

Names and Identifiers

• Chymotrypsin
• alphachymar
• alpha-chymarophth
• alpha-chymotrypsinfrombovinepancreas
• avazyme
• catarase
• chymar
• chymolase
• alpha-ChyMotrypsin, USP grade
• α-Chymotrypsin from bovine pancreas(TLCK Treated,Sequence)
• A-CHYMOTRYPSIN
• 1000 usp u
• 800 usp u
• Chymotrypsin(bovine)
• Crotyl alcohol, Mixture of cis and trans
• α-Chymotrypsin(bovine)
• TLCK-Chymotrypsin
• alpha-Chymotrypsin
• α-Chymotrypsin
• Chymotrypsin Substrate I, Colorimetric
• DTXSID30988741
• 3-[({[({1-[(4-nitrophenyl)carbamoyl]-2-phenylethyl}carbamoyl)methyl]carbamoyl}methyl)carbamoyl]propanoic acid
• PD166954
• G75957
• 4-[[2-[[2-[[1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
• AKOS024350585
• N-Succinyl-Gly-Gly-Phe-p-nitroanilide
• CFYIUBWVKZQDOG-UHFFFAOYSA-N
• DB-055212
• N-Succinyl-Gly-Gly-Phe-p-nitroanilide, protease substrate
• N-(3-Carboxy-1-oxopropyl)glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide
• 9004-07-3
• 4-Hydroxy-4-({2-hydroxy-2-[(2-hydroxy-2-{[1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]imino}ethyl)imino]ethyl}imino)butanoic acid
• a-Chymotrypsin

• MDL： MFCD00130481
• Inchi： InChI=1S/C11H9N3O2.Na/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11;/h1-7,16H,(H,12,14);/q;+1
• InChI Key： QWZUIMCIEOCSJF-UHFFFAOYSA-N
• SMILES： [Na+].O=C1C=CC(=NNC2=CC=CC=N2)C(O)=C1

Computed Properties

• Exact Mass: 147.894078
• Monoisotopic Mass: 147.894078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 36.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 34.2

Experimental Properties

• Color/Form: Chymotrypsin is a proteolytic enzyme extracted from bovine or porcine pancreas. It is a white crystalline powder.
• Density: 1.0470
• Melting Point: 127 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Reconstitute in 1mM HCl. Soluble at 10mg/ml in 1mM HCl. 2mM calcium chloride serves as a stabilizer. Store aliquoted solutions at -20°C for up to a week.
• Merck: 2260
• Solubility: Soluble in water, insoluble in organic solvents.
• Sensitiveness: Easily damp
• Vapor Pressure: No data available

a-Chymotrypsin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H334,H335
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-42
• Safety Instruction： 22-24-26-36/37
• FLUKA BRAND F CODES：3-10
• RTECS：GC3050000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives